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Compound of Interest

Compound Name: Methylthiopropionylcarnitine

Cat. No.: B058455 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal

of Methylthiopropionylcarnitine. The following procedural guidance is based on the safety

protocols for structurally similar compounds, including carnitine derivatives and

methylthiopropionate esters. A specific Safety Data Sheet (SDS) for

Methylthiopropionylcarnitine is not readily available; therefore, a thorough risk assessment

for your specific laboratory conditions is essential.

Operational Plan: Safe Handling of
Methylthiopropionylcarnitine
Meticulous adherence to safety protocols is paramount when handling chemical compounds.

The following step-by-step guide will minimize exposure risk and ensure a safe laboratory

environment.

1. Engineering Controls and Preparation:

Ventilation: Always handle Methylthiopropionylcarnitine in a well-ventilated area.[1][2][3] A

laboratory fume hood is the preferred engineering control to minimize inhalation of any

potential dust or aerosols.
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Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible in the immediate work area.[1]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or glasses with side shields that

conform to appropriate government standards.[1][3][4]

Hand Protection: Chemical-resistant gloves are mandatory.[1][3][4] The specific glove

material should be selected based on the solvent used and the duration of handling. Nitrile

gloves are a common choice for general laboratory use.

Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[1]

[3]

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.[1]

3. Handling Procedures:

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

[1][2][3]

Minimize Dust and Aerosols: Handle the compound in a manner that minimizes the

generation of dust and aerosols.[1][2][3]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling, before

breaks, and at the end of the workday.[3][5] Contaminated clothing should be removed and

washed before reuse.[1]

Disposal Plan: Responsible Waste Management
Proper disposal of chemical waste is critical to protect both personnel and the environment.

1. Waste Collection:

Containers: Collect waste Methylthiopropionylcarnitine and any contaminated materials

(e.g., gloves, wipes) in a suitable, labeled, and closed container.[1][3]
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2. Disposal Procedures:

Regulatory Compliance: Dispose of the waste in accordance with all applicable local, state,

and federal regulations.[6]

Professional Disposal Service: It is recommended to use a licensed professional waste

disposal service to ensure compliance and proper handling of chemical waste.

Quantitative Data Summary
The following table summarizes key safety parameters based on data for related compounds.

Note that specific values for Methylthiopropionylcarnitine may vary.
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Parameter Value/Recommendation Source Citation

Occupational Exposure Limits

No specific limits have been

established for

Methylthiopropionylcarnitine.

For nuisance dusts, a TWA of

10 mg/m³ (inhalable) is a

general guideline.

[1]

Personal Protective Equipment

Safety glasses with side-

shields, chemical-resistant

gloves, and a lab coat are the

minimum requirements.

Respiratory protection may be

needed if dust or aerosols are

generated.

[1][3]

First Aid: Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical attention if irritation

persists.

[7]

First Aid: Skin Contact

In case of contact, immediately

flush skin with plenty of water.

Remove contaminated clothing

and shoes. Get medical

attention if irritation develops.

[8][9]

First Aid: Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical attention.

[8][9]

First Aid: Ingestion Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

[8][9]
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Rinse mouth with water.

Consult a physician.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow for safely handling

Methylthiopropionylcarnitine in a laboratory setting.
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Safe Handling Workflow for Methylthiopropionylcarnitine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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